Cas no 10151-96-9 (Thiocyanic acid,2-[(4-methylphenyl)amino]-2-oxoethyl ester)

• Product Name: Thiocyanic acid,2-[(4-methylphenyl)amino]-2-oxoethyl ester
• CAS No: 10151-96-9
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 234333
• PubChem ID: 352368
• Update Time: 2025-04-19

Thiocyanic acid,2-[(4-methylphenyl)amino]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-[(4-methylphenyl)amino]-2-oxoethyl ester
• [2-(4-methylanilino)-2-oxoethyl] thiocyanate
• 2-thiocyanato-N-p-tolyl-acetamide
• AC1L70A3
• NSC526123
• Rhodanessigsaeure-p-toluidid
• thiocyanato-acetic acid p-toluidide
• Thiocyanato-essigsaeure-p-toluidid
• DTXSID80326270
• SCHEMBL11862555
• 10151-96-9
• NSC-526123

• Inchi： 1S/C10H10N2OS/c1-8-2-4-9(5-3-8)12-10(13)6-14-7-11/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： BZWGXPNBGWWBTM-UHFFFAOYSA-N
• SMILES： S(C#N)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 206.0515
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 52.89
• LogP: 2.22078